Cas no 2034568-57-3 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• CAS No: 2034568-57-3
• MF: C₁₈H₂₁N₃O₆S
• MW: 407.440843343735
• CID: 5817584
• PubChem ID: 122162833
• Update Time: 2025-05-24

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide
• AKOS032469598
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• F6573-4624
• 2034568-57-3
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H21N3O6S/c1-13-20-16(12-27-13)14-2-4-15(5-3-14)28(24,25)19-8-10-26-11-9-21-17(22)6-7-18(21)23/h2-5,12,19H,6-11H2,1H3
• InChI Key： SFYYBEWERMIPOF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=COC(C)=N2)=CC=1)(NCCOCCN1C(CCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 407.11510657g/mol
• Monoisotopic Mass: 407.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 127Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

Research Briefing on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS: 2034568-57-3)

Recent studies on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS: 2034568-57-3) have highlighted its potential as a novel therapeutic agent in targeted drug delivery and cancer treatment. This compound, characterized by its sulfonamide and oxazole moieties, exhibits unique biochemical properties that make it a promising candidate for further investigation. The following briefing synthesizes the latest findings regarding its synthesis, mechanism of action, and preclinical applications.

The synthesis of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide involves a multi-step process, leveraging modern organic chemistry techniques. Recent publications have optimized the yield and purity of this compound, emphasizing its stability under physiological conditions. The presence of the 2,5-dioxopyrrolidin-1-yl group facilitates its conjugation with biomolecules, enabling its use in antibody-drug conjugates (ADCs) and other targeted therapies.

In vitro studies have demonstrated the compound's ability to inhibit specific enzymatic pathways, particularly those involved in tumor proliferation. Research indicates that it targets the PI3K/AKT/mTOR signaling cascade, a critical pathway in many cancers. Preliminary data from cell-based assays show a significant reduction in cancer cell viability, with minimal cytotoxicity to normal cells, suggesting a favorable therapeutic index.

Further investigations into the pharmacokinetics and biodistribution of N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide have been conducted using animal models. Results indicate good bioavailability and selective accumulation in tumor tissues, attributed to the enhanced permeability and retention (EPR) effect. These findings support its potential as a targeted therapy, reducing off-target effects commonly associated with conventional chemotherapy.

Despite these promising results, challenges remain in scaling up production and ensuring long-term safety. Current research is focused on addressing these issues, with several clinical trials in the pipeline. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide represents a significant advancement in the field of targeted cancer therapy. Its unique chemical structure and promising preclinical data warrant further exploration, with the potential to revolutionize treatment paradigms for various malignancies. Future studies will likely focus on optimizing its formulation and expanding its therapeutic applications.